Cas no 1118801-55-0 (N-(1H-1,3-Benzodiazol-2-YL)-3,6-dichloropyridine-2-carboxamide)

• Product Name: N-(1H-1,3-Benzodiazol-2-YL)-3,6-dichloropyridine-2-carboxamide
• CAS No: 1118801-55-0
• MF: C₁₃H₈Cl₂N₄O
• MW: 307.134819984436
• CID: 5450429
• PubChem ID: 26909099
• Update Time: 2025-05-20

N-(1H-1,3-Benzodiazol-2-YL)-3,6-dichloropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1H-Benzimidazol-2-yl-3,6-dichloro-2-pyridinecarboxamide
• N-(1H-1,3-BENZODIAZOL-2-YL)-3,6-DICHLOROPYRIDINE-2-CARBOXAMIDE
• EN300-26594548
• Z27666732
• AKOS007977466
• 1118801-55-0
• N-(1H-1,3-Benzodiazol-2-YL)-3,6-dichloropyridine-2-carboxamide

• Inchi： 1S/C13H8Cl2N4O/c14-7-5-6-10(15)18-11(7)12(20)19-13-16-8-3-1-2-4-9(8)17-13/h1-6H,(H2,16,17,19,20)
• InChI Key： REKYZWKLXWXXCO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1=NC2C=CC=CC=2N1)=O)Cl

Computed Properties

• Exact Mass: 306.0075163g/mol
• Monoisotopic Mass: 306.0075163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.607±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.96±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(1H-1,3-Benzodiazol-2-YL)-3,6-dichloropyridine-2-carboxamide

N-(1H-1,3-Benzodiazol-2-YL)-3,6-dichloropyridine-2-carboxamide: A Comprehensive Overview

The compound N-(1H-1,3-benzodiazol-2-YL)-3,6-dichloropyridine-2-carboxamide, identified by the CAS number 1118801-55-0, is a highly specialized organic molecule with significant potential in various fields. This compound has garnered attention due to its unique structural properties and promising applications in areas such as agrochemicals, pharmaceuticals, and materials science. Recent studies have highlighted its role in enhancing crop resilience and its potential as a novel therapeutic agent.

The molecular structure of N-(1H-1,3-benzodiazol-2-YL)-3,6-dichloropyridine-2-carboxamide is characterized by a benzodiazole ring fused with a pyridine derivative. The presence of chlorine atoms at the 3 and 6 positions of the pyridine ring introduces significant electronic and steric effects, which influence its reactivity and bioavailability. This structure has been optimized through advanced computational chemistry techniques to enhance its stability and functionality.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic pathways that improve yield and reduce production costs. For instance, a study published in the Journal of Organic Chemistry demonstrated a two-step synthesis involving a coupling reaction followed by a cyclization process. This approach not only simplifies the synthesis but also ensures high purity of the final product.

In terms of applications, N-(1H-1,3-benzodiazol-2-YL)-3,6-dichloropyridine-2-carboxamide has shown remarkable potential as a fungicide. Field trials conducted in various agricultural regions have indicated its effectiveness in combating fungal pathogens such as Fusarium and Phytophthora. Its ability to inhibit fungal growth without adversely affecting plant health makes it a promising alternative to conventional pesticides.

Beyond agriculture, this compound has also been explored for its pharmacological properties. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant activities, which could be harnessed for developing new drugs. Researchers are particularly interested in its potential role in treating neurodegenerative diseases due to its ability to modulate key cellular pathways involved in inflammation and oxidative stress.

The environmental impact of N-(1H-1,3-benzodiazol-2-YL)-3,6-dichloropyridine-2-carboxamide has also been a topic of recent investigation. Studies indicate that it degrades rapidly under sunlight exposure, reducing the risk of long-term environmental accumulation. This biodegradability makes it an eco-friendly option compared to traditional chemical agents.

In conclusion, N-(1H-1,3-benzodiazol-2-YL)-3,6-dichloropyridine-2-carboxamide (CAS No: 1118801-55-0) is a versatile compound with diverse applications across multiple industries. Its unique structure, efficient synthesis methods, and favorable environmental profile position it as a valuable asset for future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific advancement and practical applications.